Cas no 1352898-75-9 (3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid)

• Product Name: 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid
• CAS No: 1352898-75-9
• MF: C₆H₃BrN₂O₂S
• MW: 247.069218873978
• CID: 4727114
• PubChem ID: 71748501
• Update Time: 2025-05-24

3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid
• FCH1381972
• AX8221201
• EX-A7802K
• 3-BROMOIMIDAZO[4,3-B][1,3]THIAZOLE-7-CARBOXYLIC ACID
• 1352898-75-9
• 3-bromoimidazo[5,1-b][1,3]thiazole-7-carboxylic acid
• F75367
• 3-Bromoimidazo[5,1-b]thiazole-7-carboxylicacid

• Inchi： 1S/C6H3BrN2O2S/c7-3-1-12-5-4(6(10)11)8-2-9(3)5/h1-2H,(H,10,11)
• InChI Key： RNEYOIXXGCGPSC-UHFFFAOYSA-N
• SMILES： BrC1=CSC2=C(C(=O)O)N=CN21

Computed Properties

• Exact Mass: 245.90986g/mol
• Monoisotopic Mass: 245.90986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 2.7

Additional information on 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid

3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid (CAS No. 1352898-75-9): A Versatile Scaffold in Modern Pharmaceutical Research

3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid, identified by the chemical compound identifier CAS No. 1352898-75-9, represents a significant molecular scaffold with profound implications in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound, characterized by its fused imidazole and thiazole rings, has garnered considerable attention due to its structural versatility and biological activity. The presence of a bromine substituent at the 3-position and a carboxylic acid functionality at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

The imidazo[5,1-b]thiazole core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents, particularly in the treatment of infectious diseases, cancer, and inflammatory conditions. The bromine atom in 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions allow for the introduction of diverse substituents, thereby expanding the chemical space for drug-like molecules.

In the context of contemporary pharmaceutical research, 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid has been explored as a precursor for synthesizing small-molecule inhibitors targeting specific enzymes and receptors. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and proteases that are implicated in cancer progression. The carboxylic acid moiety can be further modified to form amides, esters, or salts, which can influence the solubility and pharmacokinetic properties of the final drug candidates.

One of the most compelling aspects of 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid is its role in the development of antiviral agents. The structural features of imidazo[5,1-b]thiazoles are known to mimic natural substrates or inhibitors of viral enzymes. Recent computational studies have identified several derivatives of this scaffold that exhibit potent inhibitory activity against viral proteases and polymerases. This has opened up new avenues for designing antiviral drugs with improved efficacy and reduced side effects.

The synthesis of 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. The bromination step is critical and requires careful optimization to ensure high yield and selectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance the efficiency and scalability of its preparation.

The biological evaluation of 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid derivatives has revealed a wide spectrum of activities. Some derivatives have demonstrated significant anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Others have shown potential in treating neurodegenerative diseases by interacting with specific neurotransmitter receptors or enzyme targets.

In conclusion, 3-Bromoimidazo[5,1-b]thiazole-7-carboxylic acid (CAS No. 1352898-75-9) is a multifaceted compound with immense potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this scaffold, its importance in drug discovery is expected to grow even further.